Cas no 322409-50-7 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 322409-50-7
• MF: C₂₃H₂₅N₅O₅S₂
• MW: 515.605102300644
• CID: 6575179
• Update Time: 2025-08-03

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C23H25N5O5S2/c1-17-13-14-24-23(25-17)27-34(30,31)20-11-7-19(8-12-20)26-22(29)18-5-9-21(10-6-18)35(32,33)28-15-3-2-4-16-28/h5-14H,2-4,15-16H2,1H3,(H,26,29)(H,24,25,27)
• InChI Key： DIYJCCGJIDTHQL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• pka: 6.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide

N-{4-(4-Methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide: A Comprehensive Overview

The compound CAS No 322409-50-7, also known as N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug delivery systems, biocompatible materials, and advanced chemical engineering.

Recent studies have highlighted the importance of sulfamoylphenyl and piperidine sulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The integration of these functional groups into the molecular framework of this compound has been shown to improve its solubility and permeability, making it a strong candidate for drug development.

The molecular structure of this compound is characterized by a benzamide backbone, which serves as a versatile platform for further chemical modifications. The presence of a 4-methylpyrimidin-2-yl group introduces additional electronic effects, enhancing the compound's reactivity and selectivity in various chemical reactions. This makes it particularly useful in the synthesis of complex molecules with tailored properties.

Research into the synthesis of this compound has revealed several optimized routes, including multi-component reactions and microwave-assisted synthesis techniques. These methods not only improve yield but also reduce reaction times, making the production process more efficient and cost-effective.

In terms of applications, this compound has shown promise in the development of advanced materials for electronic devices. Its ability to form self-assembled monolayers on various substrates has been leveraged in the creation of high-performance sensors and actuators. Additionally, its biocompatibility has made it a valuable component in biomedical applications, such as tissue engineering and drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These insights have facilitated the design of new derivatives with enhanced functionality, further expanding its potential applications.

The integration of this compound into existing chemical processes has also been explored, with promising results in catalytic applications. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective catalysis.

In conclusion, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-4-(piperidine-1-sulfonyl)benzamide represents a significant advancement in modern organic chemistry. Its unique properties, combined with cutting-edge research findings, position it as a key player in the development of innovative materials and pharmaceuticals.